Cas no 1637-73-6 (Trisodium Isocitric Acid)

• Product Name: Trisodium Isocitric Acid
• CAS No: 1637-73-6
• MF: C₆H₅Na₃O₇
• MW: 258.069015264511
• MDL: MFCD00149284
• CID: 41715
• Update Time: 2025-07-24

Trisodium Isocitric Acid Chemical and Physical Properties

Names and Identifiers

• Isocitric acid trisodium salt
• Trisodium 1-hydroxypropane-1,2,3-tricarboxylate
• DL-IsoCltric acid trisodium salt
• DL-Isocitric acid trisodium salt hydrate
• DL-ISOCITRIC ACID TRISODIUM
• DL-Isocitricacidtrisodiumsalt
• Trisodium Isocitric
• Trisodium Isocitric Acid
• DL-Isocitric acid
• Sodium isocitrate
• Isocitric acid-Na3-salt
• TRISODIUM DL-ISOCITRATE
• DL-ISOCITRIC ACID NA3-SALT
• DL-ISOCITRATE TRISODIUM SALT
• DL- Isocitric acid Sodium Salt
• DL-ISOCITRIC ACID TRISODIUM SALT
• Trisodium 3-carboxylato-2,3-dideoxypentarate
• DL-Isocitric acid, trisodium salt hydrate
• Isocitric acid, dl-
• tripotassium isocitrate
• C6H5O7.3Na
• pentaric acid, 3-carboxy-2,3-dideoxy-, sodium salt(1:3)
• 7637A

• MDL： MFCD00149284
• Inchi： 1S/C6H8O7.3Na/c7-3(8)1-2(5(10)11)4(9)6(12)13;;;/h2,4,9H,1H2,(H,7,8)(H,10,11)(H,12,13);;;/q;3*+1/p-3
• InChI Key： HWMVXEKEEAIYGB-UHFFFAOYSA-K
• SMILES： [Na+].[Na+].[Na+].OC(C(=O)[O-])C(C(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 257.97300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: Not determined
• Density: 1.7510
• PSA: 140.62000
• LogP: -5.39670
• Solubility: Not determined

Trisodium Isocitric Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on Trisodium Isocitric Acid

Comprehensive Guide to Trisodium Isocitric Acid (CAS No. 1637-73-6): Properties, Applications, and Industry Trends

Trisodium Isocitric Acid (CAS No. 1637-73-6) is a sodium salt derivative of isocitric acid, a naturally occurring organic acid found in citrus fruits and other biological systems. This compound has garnered significant attention in recent years due to its multifunctional properties, including its role as a chelating agent, pH regulator, and antioxidant enhancer. With the growing demand for sustainable and bio-based ingredients in food, cosmetics, and pharmaceutical industries, Trisodium Isocitric Acid has emerged as a versatile alternative to synthetic additives.

One of the most frequently searched questions about Trisodium Isocitric Acid is its safety profile and regulatory status. Approved by major regulatory bodies such as the FDA and EFSA, this compound is classified as Generally Recognized As Safe (GRAS) for use in food and beverage applications. Its biodegradability and low environmental impact align with the global shift toward green chemistry and eco-friendly formulations. Researchers and manufacturers are increasingly exploring its potential in clean-label products, addressing consumer demands for transparency and natural ingredients.

In the food industry, Trisodium Isocitric Acid serves as a flavor enhancer and preservative, particularly in beverages, dairy, and processed foods. Its ability to stabilize vitamin C and other heat-sensitive nutrients makes it a valuable additive in functional foods and dietary supplements. Recent studies have also highlighted its synergistic effects with other natural antioxidants, such as polyphenols, boosting their efficacy in combating oxidative stress—a hot topic in nutraceutical research.

The cosmetic sector has adopted Trisodium Isocitric Acid for its skin-brightening and anti-aging properties. As consumers increasingly seek non-toxic skincare solutions, this ingredient is gaining traction in serums, toners, and masks. Its mild exfoliating action and ability to promote collagen synthesis resonate with trends like "glass skin" and K-beauty routines. Formulators appreciate its compatibility with hyaluronic acid and peptides, enabling multifunctional product development.

From a technical perspective, the solubility and stability of Trisodium Isocitric Acid (CAS No. 1637-73-6) under varying pH and temperature conditions are critical for industrial applications. Analytical techniques like HPLC and mass spectrometry are employed to ensure purity, especially for pharmaceutical-grade batches. Innovations in fermentation technology have improved the cost-efficiency of production, making it more accessible for large-scale use.

Looking ahead, the intersection of synthetic biology and circular economy principles may further elevate the prominence of Trisodium Isocitric Acid. Startups are investigating microbial pathways to upcycle agricultural byproducts into high-value derivatives, aligning with the United Nations Sustainable Development Goals (SDGs). As research continues to uncover novel applications—from bioplastics to drug delivery systems—this compound is poised to play a pivotal role in next-generation innovations.